Cas no 2060032-33-7 (2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers)

• Product Name: 2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers
• CAS No: 2060032-33-7
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• MDL: MFCD30502425
• CID: 5212471
• PubChem ID: 131408683
• Update Time: 2025-11-06

2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-methyloxolane
• 2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers

• MDL： MFCD30502425
• Inchi： 1S/C6H11BrO/c1-5-2-6(3-7)8-4-5/h5-6H,2-4H2,1H3
• InChI Key： FRHOXLPOYYYOPC-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1CBr

Additional information on 2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers

Professional Introduction to 2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers (CAS No. 2060032-33-7)

2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers (CAS No. 2060032-33-7) is a significant compound in the field of organic synthesis and pharmaceutical research. This mixture, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The compound's molecular structure, featuring a bromomethyl group attached to a cyclohexanone backbone with a methyl substitution at the 4-position, makes it a valuable building block for various chemical transformations.

The mixture of diastereomers aspect of this compound is particularly noteworthy, as it arises from the presence of stereoisomers that exhibit distinct chemical and physical properties. This stereochemical diversity opens up a wide range of possibilities for selective synthesis and functionalization, which are critical in medicinal chemistry. The ability to manipulate these diastereomers allows researchers to fine-tune the reactivity and selectivity of the compound, making it an indispensable tool in the pursuit of new drug candidates.

In recent years, there has been growing interest in the application of 2-(bromomethyl)-4-methyloxolane derivatives in the synthesis of biologically active molecules. The bromomethyl group, being a highly reactive electrophile, facilitates various coupling reactions such as Suzuki-Miyaura cross-coupling, Heck reaction, and radical additions. These reactions are pivotal in constructing complex molecular architectures that mimic natural products and pharmacophores. The presence of the cyclohexanone moiety further enhances the compound's utility by providing a handle for further derivatization through oxidation, reduction, or epoxidation reactions.

The pharmaceutical industry has leveraged this compound in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of 2-(bromomethyl)-4-methyloxolane have been explored as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The stereochemical purity of the mixture plays a crucial role in determining the efficacy and safety of these drug candidates. Advanced analytical techniques such as chiral HPLC and NMR spectroscopy are employed to assess and control the diastereomeric purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in synthetic methodologies have further expanded the applications of 2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex organic frameworks with high efficiency and selectivity. For example, palladium-catalyzed coupling reactions have been utilized to incorporate aryl or vinyl groups into the cyclohexanone backbone, generating novel heterocyclic compounds with potential biological activity. These transformations have not only streamlined synthetic routes but also enabled access to previously inaccessible molecular architectures.

The role of computational chemistry in optimizing synthetic strategies for 2-(bromomethyl)-4-methyloxolane derivatives cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal reaction conditions. By leveraging computational tools, researchers can minimize experimental trials and accelerate the discovery process. This interdisciplinary approach has led to significant breakthroughs in understanding the reactivity and selectivity of this compound, paving the way for more efficient synthetic methodologies.

The environmental impact of chemical synthesis is also a critical consideration in modern pharmaceutical research. Green chemistry principles have been increasingly adopted to develop sustainable synthetic routes for 2-(bromomethyl)-4-methyloxolane derivatives. Solvent-free reactions, catalytic methods using recyclable materials, and energy-efficient processes are among the strategies employed to minimize waste and reduce environmental footprint. These efforts align with global initiatives aimed at promoting sustainable chemical practices and ensuring that pharmaceutical development is both innovative and environmentally responsible.

In conclusion, 2-(bromomethyl)-4-methyloxolane, Mixture of diastereomers (CAS No. 2060032-33-7) represents a cornerstone in modern organic synthesis and pharmaceutical research. Its unique structural features and stereochemical diversity make it a versatile tool for developing novel therapeutic agents and synthetic intermediates. With ongoing advancements in synthetic methodologies and computational chemistry, this compound continues to play a pivotal role in driving innovation across multiple scientific disciplines.